Cas no 921884-57-3 (N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide)

• Product Name: N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide
• CAS No: 921884-57-3
• MF: C₂₁H₂₀FN₃O₂
• MW: 365.400808334351
• CID: 6158024
• PubChem ID: 18570645
• Update Time: 2025-06-10

N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide
• 921884-57-3
• N-(2-fluorophenyl)-2-((2-(pyrrolidin-1-yl)quinolin-8-yl)oxy)acetamide
• N-(2-fluorophenyl)-2-{[2-(pyrrolidin-1-yl)quinolin-8-yl]oxy}acetamide
• N-(2-fluorophenyl)-2-(2-pyrrolidin-1-ylquinolin-8-yl)oxyacetamide
• F2255-0105
• AKOS024631685

• Inchi： 1S/C21H20FN3O2/c22-16-7-1-2-8-17(16)23-20(26)14-27-18-9-5-6-15-10-11-19(24-21(15)18)25-12-3-4-13-25/h1-2,5-11H,3-4,12-14H2,(H,23,26)
• InChI Key： QEBOMYHWOWYDKT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1NC(COC1=CC=CC2C=CC(=NC=21)N1CCCC1)=O

Computed Properties

• Exact Mass: 365.15395505g/mol
• Monoisotopic Mass: 365.15395505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.5Ų

Additional information on N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide

Introduction to N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide and Its Significance in Modern Chemical Biology

N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide, a compound with the CAS number 921884-57-3, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions. The unique combination of fluorine, pyrrolidine, and quinoline moieties in its framework suggests a multifaceted interaction with biological targets, making it a promising candidate for further exploration.

The molecular architecture of N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide is designed to leverage the inherent properties of its constituent parts. The 2-fluorophenyl group, known for its ability to enhance metabolic stability and binding affinity, plays a crucial role in modulating the compound's interactions with biological receptors. Meanwhile, the pyrrolidin-1-yl moiety contributes to the compound's solubility and bioavailability, essential factors for effective pharmacological action. The presence of the quinoline scaffold further enriches its pharmacological profile, as quinolines are well-documented for their antimicrobial and anticancer properties.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate biological pathways associated with various diseases. N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide has emerged as a key player in this landscape due to its innovative design and potential therapeutic benefits. Studies have begun to uncover its mechanisms of action, particularly in the context of inhibiting key enzymes and receptors involved in cancer progression. The compound's ability to selectively interact with these targets while minimizing off-target effects makes it an attractive option for further development.

One of the most compelling aspects of N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide is its potential application in targeted therapy. By precisely engineering its molecular structure, researchers have been able to create a compound that can selectively bind to specific biological targets associated with various diseases. This targeted approach not only enhances the efficacy of the treatment but also reduces the likelihood of side effects. Preliminary studies have shown promising results in preclinical models, suggesting that this compound could be a valuable addition to the arsenal of therapeutic agents available for treating complex diseases.

The synthesis of N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide represents a significant achievement in synthetic chemistry. The process involves multiple steps, each carefully designed to ensure high yield and purity. The use of advanced synthetic techniques has allowed researchers to overcome challenges associated with constructing such complex molecules. This underscores the importance of innovation in synthetic methodologies for developing novel pharmaceuticals.

The pharmacokinetic properties of N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide have also been extensively studied. These studies aim to understand how the compound is absorbed, distributed, metabolized, and excreted by the body. Understanding these processes is crucial for optimizing dosages and delivery methods, ensuring that patients receive maximum benefit with minimal adverse effects. Initial pharmacokinetic data suggest that the compound exhibits favorable properties, including good bioavailability and a reasonable half-life, making it suitable for repeated administration.

The potential applications of N-(2-fluorophenyl)-2-{2-(pyrrolidin-1-yl)quinolin-8-yloxy}acetamide extend beyond cancer therapy. Researchers are exploring its potential use in treating other diseases as well, including inflammatory disorders and neurodegenerative conditions. The compound's ability to modulate multiple biological pathways makes it a versatile tool for addressing various health challenges. As our understanding of disease mechanisms continues to evolve, so too will the applications of this innovative compound.

In conclusion, N-(2-fluorophenyl)-2-{2-(pyrrolidin^-1-_y)quinolin-8-_yloxy}acetamide (CAS no: 921884^-57_-3) stands out as a remarkable advancement in chemical biology and pharmaceutical research. Its unique molecular structure and multifaceted interactions with biological targets make it a promising candidate for developing novel therapeutics. As ongoing research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing some of the most challenging health issues facing humanity today.